molecular formula C9H16N2O2S B6228434 1-(But-3-yn-1-yl)-4-methanesulfonylpiperazine CAS No. 1342857-07-1

1-(But-3-yn-1-yl)-4-methanesulfonylpiperazine

Cat. No. B6228434
CAS RN: 1342857-07-1
M. Wt: 216.30 g/mol
InChI Key: GYMPWDIPHVMYKR-UHFFFAOYSA-N
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Description

“1-(but-3-yn-1-yl)-4-methanesulfonylpiperazine” is a compound that is likely derived from the combination of “1-(but-3-yn-1-yl)piperazine” and “but-3-yn-1-yl methanesulfonate”. The latter is an organic compound with the molecular formula C5H8O3S . It is used for research purposes .


Molecular Structure Analysis

The InChI code for “but-3-yn-1-yl methanesulfonate” is 1S/C5H8O3S/c1-3-4-5-8-9(2,6)7/h1H,4-5H2,2H3 . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

“but-3-yn-1-yl methanesulfonate” is a liquid and is stored at 4° C . More specific physical and chemical properties of “this compound” are not available in the search results.

Safety and Hazards

The safety information for “but-3-yn-1-yl methanesulfonate” includes several hazard statements: H315, H319, H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-yn-1-yl)-4-methanesulfonylpiperazine involves the reaction of but-3-yn-1-ol with methanesulfonyl chloride to form 1-(but-3-yn-1-yl)methanesulfonate, which is then reacted with piperazine to yield the final product.", "Starting Materials": [ "But-3-yn-1-ol", "Methanesulfonyl chloride", "Piperazine", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve but-3-yn-1-ol in dry dichloromethane and add methanesulfonyl chloride dropwise with stirring. Maintain the reaction mixture at 0°C for 1 hour.", "Step 2: Add saturated sodium bicarbonate solution to the reaction mixture and extract the product with ethyl acetate. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain 1-(but-3-yn-1-yl)methanesulfonate.", "Step 4: Dissolve 1-(but-3-yn-1-yl)methanesulfonate in dry dichloromethane and add piperazine. Maintain the reaction mixture at room temperature for 24 hours.", "Step 5: Extract the product with ethyl acetate and wash the organic layer with water. Dry over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product, 1-(but-3-yn-1-yl)-4-methanesulfonylpiperazine." ] }

CAS RN

1342857-07-1

Molecular Formula

C9H16N2O2S

Molecular Weight

216.30 g/mol

IUPAC Name

1-but-3-ynyl-4-methylsulfonylpiperazine

InChI

InChI=1S/C9H16N2O2S/c1-3-4-5-10-6-8-11(9-7-10)14(2,12)13/h1H,4-9H2,2H3

InChI Key

GYMPWDIPHVMYKR-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCN(CC1)CCC#C

Purity

95

Origin of Product

United States

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